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Compound of Interest

Compound Name: Aconitic acid, triallyl ester

Cat. No.: B078717

Safe Handling and Disposal of Aconitic Acid,
Triallyl Ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling Aconitic acid,
triallyl ester (also known as Triallyl Aconitate). The following procedures and data are
compiled to ensure the safe use of this chemical in a laboratory setting, minimizing risks and
providing clear guidance on operational and emergency protocols.

Key Quantitative Data

A summary of the known physical and chemical properties of Aconitic acid, triallyl ester is
presented below. Please note that some data is estimated and should be used as a guideline.

Property Value

Molecular Formula C15H1806

Molecular Weight 294.3 g/mol

Boiling Point 108 °C at 0.1 mmHg
Density (estimate) 1.1975 g/cm3
Refractive Index (estimate) 1.4359
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Operational Plan: Step-by-Step Handling
Procedures

Safe handling of Aconitic acid, triallyl ester requires adherence to the following procedural
steps, from acquisition to disposal.

Receiving and Storage

e Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.
o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Compatibility: Keep away from strong oxidizing agents.

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

o Hand Protection: Wear protective gloves.
» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

o Respiratory Protection: Under normal use conditions with adequate ventilation, no
respiratory protection is typically required. For large-scale operations or in case of spills, use
a NIOSH/MSHA or European Standard EN 136 approved respirator.

Handling and Use

o Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.
e Avoid Contact: Avoid contact with skin, eyes, and clothing.[1][2]
e Avoid Inhalation: Avoid breathing vapors or mists.[1]

e Hygiene: Wash hands thoroughly after handling. Remove and wash contaminated clothing
before reuse.[1][2]
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Spill and Leak Procedure

o Evacuate: Evacuate personnel from the immediate area.
o Ventilate: Ensure adequate ventilation.

» Containment: Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a
suitable, closed container for disposal.[2]

e Clean-up: Clean the spill area thoroughly with an appropriate solvent.

Disposal Plan

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.

o Waste Classification: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[1]

» Containerization: Collect waste in a designated, properly labeled, and sealed container.

o Disposal Route: Dispose of contents/container to an approved waste disposal plant.[1] Do
not empty into drains.[1]

Visual Workflow for Handling Aconitic Acid, Triallyl
Ester
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Handling Workflow
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Caption: A logical workflow for the safe handling of Aconitic acid, triallyl ester.
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Emergency Response and First Aid

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes.[3]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[2][3]

 Ingestion: Clean mouth with water. Get medical attention.[1][3]

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

e Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (COZ2).[1]

Emergency Response Logic
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Emergency Response Protocol

Exposure Event

a
Skin Contact: Inhalation:
Wash with soap & water Move to fresh air

Seek Medical Attention

Eye Contact: Ingestion:
Flush with water for 15 min Rinse mouth, get medical attention

Click to download full resolution via product page

Caption: Immediate actions for emergency response and first aid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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